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Compound of Interest

Compound Name: HAMNO

Cat. No.: B1663268 Get Quote

Essential Safety and Handling Guide for HAMNO
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling HAMNO (CAS No. 138736-73-9) in a research environment. The

information is targeted towards researchers, scientists, and professionals in drug development.

Chemical Identifier: HAMNO Synonyms: (1Z)-1-[(2-Hydroxyanilino)methylidene]naphthalen-2-

one, NSC111847 Primary Function: A novel protein interaction inhibitor of replication protein A

(RPA).[1][2][3]

Hazard Summary and Safety Precautions
HAMNO should be treated as a hazardous substance.[4] Key hazard information derived from

available safety data includes:

H317: May cause an allergic skin reaction.

H400: Very toxic to aquatic life.

H410: Very toxic to aquatic life with long-lasting effects.

Due to these hazards, it is imperative to use appropriate Personal Protective Equipment (PPE)

to prevent skin contact and to ensure that the compound is not released into the environment.
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The following table summarizes key quantitative information for HAMNO.

Property Value

CAS Number 138736-73-9

Molecular Formula C₁₇H₁₃NO₂

Molecular Weight 263.3 g/mol

Purity ≥95%

Physical Appearance Crystalline solid

Storage Temperature -20°C

Solubility

Soluble in DMSO and dimethylformamide

(approx. 30 mg/ml). Sparingly soluble in

aqueous buffers.

Aqueous Solution Prep

For aqueous solutions, first dissolve in DMSO

then dilute with the aqueous buffer. A 1:30

solution of DMSO:PBS (pH 7.2) yields a

solubility of approximately 0.25 mg/ml. Aqueous

solutions should not be stored for more than one

day.[4]

Experimental Protocols and Handling Procedures
Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory when handling HAMNO to protect against skin

exposure and inhalation of any airborne particles.
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PPE Component Specification

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Eye Protection
Safety glasses with side shields or safety

goggles.

Skin and Body Laboratory coat.

Respiratory

Not generally required for handling the solid in a

well-ventilated area. Use a respirator if creating

dust.

Safe Handling Workflow
The following diagram outlines the standard operating procedure for the safe handling of

HAMNO in a laboratory setting.
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Safe Handling Workflow for HAMNO

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Prepare Well-Ventilated Workspace
(e.g., Chemical Fume Hood)

Weigh Solid HAMNO

Dissolve in Appropriate Solvent
(e.g., DMSO)

Perform Experiment

Segregate HAMNO Waste

Clean Work Area

Doff PPE Correctly

Wash Hands Thoroughly

 

HAMNO Waste Disposal Workflow

Waste Collection

Temporary Storage

Final Disposal

Collect all HAMNO-contaminated waste
(solid, liquid, PPE)

Place in a designated, sealed,
and clearly labeled hazardous waste container

Store the sealed container
in a designated hazardous waste

accumulation area

Arrange for pickup by
a licensed hazardous waste

disposal service

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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